Cas no 39124-15-7 (8-thia-1,3-diazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione
• CAS No: 39124-15-7
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 1499238
• Update Time: 2025-10-30

8-thia-1,3-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione
• AC1Q6GIN
• 8-Thia-1,3-diazaspiro(4.5)decane-2,4-dione
• 2,4-Diaza-8-thiaspiro[4.5]decan-1,3-dion
• AR-1H4878
• BRN 0516771
• CTK4I0961
• AC1Q6G6A
• 2,4-Diaza-8-thiaspiro&lt
• 4.5&gt
• decan-1,3-dion
• AC1L534J
• 2,4-Diaza-8-thiaspiro[4.5]decan-1,3-dion;8-Thia-1,3-diazaspiro(4.5)decane-2,4-dione;

• Inchi： 1S/C7H10N2O2S/c10-5-7(9-6(11)8-5)1-3-12-4-2-7/h1-4H2,(H2,8,9,10,11)
• InChI Key： GQPALRFORJWKIG-UHFFFAOYSA-N
• SMILES： S1CCC2(C(NC(N2)=O)=O)CC1

Computed Properties

• Exact Mass: 186.04600

Experimental Properties

• PSA: 90.48000
• LogP: 0.00750

Additional information on 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione

Introduction to 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione (CAS No. 39124-15-7)

8-thia-1,3-diazaspiro[4.5]decane-2,4-dione, identified by the chemical compound code CAS No. 39124-15-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This spirocyclic structure, featuring a sulfur atom integrated into a seven-membered ring that is fused with a six-membered nitrogen-containing ring, presents a promising scaffold for the development of novel therapeutic agents.

The compound's name underscores its distinctive chemical architecture, where "8-thia" indicates the presence of a sulfur atom at the 8-position of the spirocyclic system, while "1,3-diazaspiro[4.5]decane" describes the spirocyclic core consisting of two fused rings—a tetrahydropyran ring and a piperazine-like nitrogen-containing ring. The suffix "-2,4-dione" denotes the presence of two carbonyl groups at the 2- and 4-positions of the spirocyclic system. This arrangement creates a molecule with potential electron-deficient regions, making it an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological properties of 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione with greater accuracy. Studies suggest that its spirocyclic core may facilitate favorable interactions with biological targets, such as enzymes and receptors, due to its rigid conformation and hydrophobic/hydrophilic balance. The presence of both sulfur and nitrogen atoms also introduces multiple sites for functionalization, allowing for the synthesis of derivatives with tailored pharmacological profiles.

In the realm of medicinal chemistry, heterocyclic compounds like 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione have been extensively studied for their potential therapeutic applications. The sulfur atom in particular is known to participate in various biochemical processes and can serve as a key moiety for modulating enzyme activity or receptor binding. For instance, thioether linkages are commonly found in biologically active molecules and have been shown to enhance drug stability and bioavailability.

Current research focuses on exploring the pharmacological potential of 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione as a lead compound for treating neurological disorders, inflammation-related conditions, and infectious diseases. Preclinical studies have hinted at its ability to interact with targets involved in neurotransmitter release and modulation of inflammatory pathways. The compound's unique spirocyclic structure may also contribute to its ability to cross the blood-brain barrier, which is crucial for developing effective treatments for central nervous system disorders.

The synthesis of 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocycles like this one with greater efficiency. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric synthesis have been employed to construct the spirocyclic core while maintaining high enantioselectivity.

From a chemical biology perspective, 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione serves as an excellent model system for understanding structure-function relationships in heterocyclic chemistry. Its scaffold can be modified to explore various biological mechanisms without altering the core spirocyclic framework. This flexibility has allowed researchers to generate libraries of derivatives that can be screened for novel bioactivities using high-throughput screening (HTS) technologies.

The compound's potential as an antiviral agent has also been investigated recently. The sulfur atom in 8-thia-1,3-diazaspiro[4.5]decane-2,4-dione may interact with viral proteases or polymerases, disrupting essential viral replication processes. Additionally, its ability to form stable complexes with nucleic acids could make it useful in developing antiviral therapies targeting RNA or DNA-based viruses.

In conclusion,8-thia-1,3-diazaspiro[4.5]decane-2,4-dione (CAS No. 39124-15-7) represents a structurally intriguing compound with significant promise in pharmaceutical research. Its unique spirocyclic architecture combined with functional groups such as sulfur and nitrogen makes it a versatile scaffold for drug discovery efforts aimed at treating a wide range of diseases.